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Compound of Interest

Compound Name: Vogeloside

Cat. No.: B593598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the elucidation of the chemical
structure of Vogeloside, a secoiridoid glucoside isolated from the plant Anthocleista vogelii.
This document details the spectroscopic evidence and experimental methodologies that have
been instrumental in defining its molecular framework, offering valuable insights for researchers
in natural product chemistry, pharmacology, and drug discovery.

Introduction

Vogeloside, a member of the secoiridoid class of natural products, has been a subject of
interest due to its potential biological activities. The definitive determination of its chemical
structure is paramount for understanding its biosynthetic pathways, mechanism of action, and
for enabling synthetic and semi-synthetic studies. This guide synthesizes the available data to
present a clear and detailed account of its structural elucidation.

Physicochemical and Spectroscopic Data Summary

The fundamental properties of Vogeloside are summarized below, providing a foundational
dataset for its identification and characterization.

Table 1: Physicochemical Properties of Vogeloside
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Property Value Source
Molecular Formula C17H24010 PubChem
Molecular Weight 388.37 g/mol PubChem

(2S,3R,4S,5S,6R)-2-
[[(AR,4aR,5S,6S)-5-ethenyl-1-
hydroxy-6-
(methoxycarbonyl)-4,4a,5,6-

IUPAC Name PubChem
tetrahydro-1H,3H-pyrano|[3,4-
c]pyran-1-ylloxy]-6-
(hydroxymethyl)oxane-3,4,5-

triol

Plant Source Anthocleista vogelii [Chapelle, J. P. (1976)]

Experimental Protocols

The elucidation of Vogeloside's structure relies on a combination of isolation and
spectroscopic techniques. While the full experimental details from the original isolation are not
readily available in modern databases, a general workflow can be outlined based on standard
practices for natural product chemistry.

Isolation of Vogeloside

A generalized protocol for the isolation of secoiridoid glycosides like Vogeloside from a plant
matrix is as follows:

o Extraction: Dried and powdered plant material (e.g., leaves or stems of Anthocleista vogelii)
is subjected to solvent extraction, typically with methanol or a methanol/water mixture, to
isolate polar and semi-polar compounds.

« Solvent Partitioning: The crude extract is then partitioned between different immiscible
solvents (e.g., n-hexane, ethyl acetate, and water) to separate compounds based on their
polarity. Glycosides like Vogeloside are typically found in the more polar fractions (ethyl
acetate and/or aqueous).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b593598?utm_src=pdf-body
https://www.benchchem.com/product/b593598?utm_src=pdf-body
https://www.benchchem.com/product/b593598?utm_src=pdf-body
https://www.benchchem.com/product/b593598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Chromatographic Purification: The polar fractions are subjected to a series of
chromatographic techniques to isolate the pure compound. This multi-step process often
involves:

o Column Chromatography: Using silica gel or reversed-phase (C18) silica gel with a
gradient elution of solvents to achieve initial separation.

o Preparative High-Performance Liquid Chromatography (HPLC): A final purification step
using a reversed-phase column to yield highly pure Vogeloside.

Spectroscopic Analysis

The structural elucidation of Vogeloside is primarily achieved through a combination of Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

 NMR Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC, HMBC) NMR experiments are
conducted to determine the carbon skeleton and the connectivity of protons and carbons.
The solvent typically used for NMR analysis of Vogeloside is deuterated pyridine (pyridine-
ds).

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the
exact molecular formula. Tandem mass spectrometry (MS/MS) provides information about
the fragmentation pattern, which helps in identifying structural motifs, particularly the
glycosidic linkage and the aglycone core.

Spectroscopic Data and Structural Elucidation

The detailed analysis of spectroscopic data allows for the piecing together of the Vogeloside
structure.

13C Nuclear Magnetic Resonance (NMR) Data

The 13C NMR spectrum provides information on the number and types of carbon atoms in the
molecule. The reported chemical shifts for Vogeloside are presented in Table 2.

Table 2: 13C NMR Chemical Shift Data for Vogeloside (Solvent: Pyridine-ds)
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Carbon No. Chemical Shift (6) ppm
1 95.2
3 112.5
4 151.8
5 35.1
6 29.8
7 44.1
8 46.2
9 78.9
10 170.1
11 51.7
1 100.2
2 74.9
3' 78.1
4 71.8
5' 79.2
6' 62.9
7' (vinyl CH) 141.9
8' (vinyl CH2) 116.8

Data sourced from SpectraBase.

Elucidation Logic and 2D NMR Correlations

While the complete 1H and 2D NMR datasets are not publicly available in comprehensive
databases, the logical process of elucidation can be described. The following diagram
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illustrates the general workflow for elucidating the structure of a natural product like

Vogeloside using spectroscopic data.

General Workflow for Structure Elucidation of Vogeloside
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Caption: General workflow for natural product structure elucidation.

Mass Spectrometry and Fragmentation Pattern

High-resolution mass spectrometry confirms the molecular formula of Vogeloside as
C17H24010. While a detailed experimental MS/MS spectrum for Vogeloside is not widely
published, a logical fragmentation pathway can be proposed based on the known structure and
the fragmentation of similar secoiridoid glycosides. The primary fragmentation would involve

the cleavage of the glycosidic bond.

Proposed MS/MS Fragmentation of Vogeloside
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Caption: Proposed primary fragmentation of Vogeloside in MS/MS.

Conclusion

The chemical structure of Vogeloside has been established through a combination of isolation
techniques and comprehensive spectroscopic analysis, primarily NMR and mass spectrometry.
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This guide provides a foundational understanding of the methodologies and data interpretation
involved in the structural elucidation of this secoiridoid glucoside. Further research, including
the publication of complete 1D and 2D NMR datasets, would be invaluable to the scientific
community for the unambiguous identification and future investigation of Vogeloside and its
derivatives.

 To cite this document: BenchChem. [Unraveling the Molecular Architecture of Vogeloside: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593598#elucidation-of-the-chemical-structure-of-
vogeloside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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